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Compound of Interest

Compound Name: Rat galanin(2-29)

Cat. No.: B14789508

Get Quote

Executive Summary
Rat Galanin(2-29) is a biologically active peptide fragment lacking the N-terminal glycine of the

full-length parent peptide. Unlike full-length Galanin(1-29), which binds non-selectively to

GalR1, GalR2, and GalR3, the (2-29) fragment exhibits significant selectivity for GalR2 (Ki ~1.9

nM) over GalR1 (Ki ~85 nM) and GalR3.

Successful in vivo application hinges on maintaining the peptide's monomeric state during the

transition from a lyophilized solid to a physiological vehicle. Improper solubilization results in

micro-aggregates that reduce bioavailability, alter pharmacokinetics, and cause experimental

variability. This protocol details a "Master Stock" approach using water or weak acid, followed

by a "Working Dilution" into physiological saline, ensuring stability and sterility.
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Property Data Notes

Sequence

H-Trp-Thr-Leu-Asn-Ser-Ala-

Gly-Tyr-Leu-Leu-Gly-Pro-His-

Ala-Ile-Asp-Asn-His-Arg-Ser-

Phe-Ser-Asp-Lys-His-Gly-Leu-

Thr-NH₂

C-terminal amidation protects

against carboxypeptidases.[1]

Molecular Weight ~3107.42 Da

Solubility Limit ~0.60 mg/mL (in water)

Critical: Do not exceed this

concentration in the final

vehicle without solubility

enhancers.

Net Charge (pH 7.4) Positive (Basic)
Contains multiple His, Arg, Lys

residues.[2]

Receptor Affinity GalR2 (High), GalR1 (Low)

Used to dissect GalR2-

mediated pathways (e.g.,

neuroprotection, depression).

Storage -20°C (Lyophilized) Store desiccated.

Mechanism of Action & Biological Context
Understanding the receptor selectivity is crucial for interpreting in vivo data. Galanin(2-29)

preferentially activates GalR2, triggering the Gq/11 signaling cascade, distinct from the Gi/o

pathway activated by GalR1.[3]

Pathway Logic

Galanin(2-29) GalR2 Receptor High Affinity Binding (Ki ~1.9nM) Gq/11 Protein Activates PLC-beta Stimulates IP3 + DAG Hydrolysis

Intracellular Ca2+
Release Triggers

MAPK/ERK
Activation

 Downstream

Selectivity: Gal(2-29) avoids GalR1 (Gi/o) at low doses
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Figure 1: Signal transduction pathway activated by Galanin(2-29).[3] Note the specific

activation of the Gq-PLC cascade via GalR2, leading to calcium mobilization, distinct from the

cAMP inhibition seen with GalR1.

Reconstitution Protocol
A. Critical Pre-Requisites

Labware: Use LoBind (low protein binding) microcentrifuge tubes and pipette tips. Peptides

adhere to standard polypropylene, causing significant dose loss at low concentrations.

Solvent: Sterile Water for Injection (SWFI) or dilute Acetic Acid (0.1 M).

Vehicle: Sterile 0.9% Saline or Phosphate Buffered Saline (PBS), pH 7.4.

Filtration: 0.22 µm PVDF or PES syringe filters (Low binding). Warning: Never filter the final

dilute working solution; filter the solvents before adding the peptide to prevent loss on the

membrane.

B. Protocol 1: Preparation of Master Stock Solution (10x
- 20x)
Purpose: To dissolve the peptide at a high concentration in a solvent that promotes

monomerization before introducing physiological salts.

Equilibration: Allow the lyophilized peptide vial to warm to room temperature (20–25°C) for

30 minutes before opening. This prevents condensation and hydrolysis.

Centrifugation: Briefly spin the vial (10,000 x g, 30 sec) to pellet any powder on the cap.

Solvent Selection:

Standard: Add Sterile Water to achieve a concentration of 0.5 mg/mL.

If difficult to dissolve: Galanin(2-29) is basic. If the solution remains cloudy, use 0.1 M

Acetic Acid instead of water. The acidic pH protonates basic residues (Arg, Lys, His),
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promoting solubility.

Dissolution: Vortex gently for 1 minute. Inspect visually. The solution must be crystal clear.

Aliquot: Divide the Master Stock into single-use aliquots (e.g., 20–50 µL) in LoBind tubes.

Storage: Store aliquots at -20°C or -80°C. Do not freeze-thaw.

C. Protocol 2: Preparation of Working Solution (In Vivo
Ready)
Purpose: To dilute the stock into a physiological vehicle immediately prior to injection.

Thaw: Thaw one aliquot of Master Stock on ice.

Vehicle Prep: Pre-warm 0.9% Saline or PBS to 37°C.

Dilution: Slowly add the Master Stock to the Vehicle to reach the final dose concentration.

Target: Final concentration should be < 0.1 mg/mL to avoid precipitation in the high-salt

environment.

Ratio: Ensure at least a 1:5 or 1:10 dilution (Stock:Vehicle) to buffer the pH effectively.

Mixing: Invert gently 10 times. Do not vortex vigorously at this stage, as it can induce

aggregation in saline.

Immediate Use: Administer within 30 minutes of dilution.

Dosage Calculation & Workflow
Formula:

Example:

Rat Weight: 250 g (0.25 kg)

Target Dose: 0.1 mg/kg
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Working Conc: 0.05 mg/mL

Calculation:

.
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Figure 2: Step-by-step reconstitution and administration workflow ensuring peptide stability.
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Troubleshooting & Quality Control
Self-Validating Systems

The "Schlieren" Test: Hold the vial against a light source and invert. "Schlieren" lines (wavy

lines of density) indicate incomplete dissolution. The solution must be homogeneous.

pH Check: Spot 1 µL of the final Working Solution onto pH paper. It must be pH 7.0–7.4 for

IV/IP injection to prevent injection site necrosis or hemolysis.

Common Issues
Issue Cause Solution

Cloudiness in Saline "Salting out" effect.

The peptide concentration in

saline is too high. Dilute the

Master Stock further. Ensure

Master Stock is fully dissolved

in water before adding saline.

Low In Vivo Efficacy Adsorption to plastic.

Did you use LoBind tubes? If

not, you may have lost up to

50% of the peptide to the tube

walls.

Precipitation on Thaw Aggregation during freezing.

Sonicate the aliquot for 10

seconds in a water bath. If it

fails to clear, discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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